Cas no 626213-08-9 (Pyridin-2-ylmethyl-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine)

• Product name: Pyridin-2-ylmethyl-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine
• CAS No: 626213-08-9
• MF: C₁₅H₂₅N₃
• MW: 247.379103422165
• CID: 1077373
• PubChem ID: 1082632

Pyridin-2-ylmethyl-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine Chemical and Physical Properties

Names and Identifiers

• Pyridin-2-ylmethyl-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine
• DTXSID701188735
• AKOS000300250
• 626213-08-9
• N-(2,2,6,6-Tetramethyl-4-piperidinyl)-2-pyridinemethanamine
• 2,2,6,6-tetramethyl-N-(pyridin-2-ylmethyl)piperidin-4-amine

• MDL： MFCD03725045
• Inchi： InChI=1S/C15H25N3/c1-14(2)9-13(10-15(3,4)18-14)17-11-12-7-5-6-8-16-12/h5-8,13,17-18H,9-11H2,1-4H3
• InChI Key： QIZILGTXDSTQQF-UHFFFAOYSA-N
• SMILES： CC1(C)CC(CC(C)(C)N1)NCC2=CC=CC=N2

Computed Properties

• Exact Mass: 247.204847810g/mol
• Monoisotopic Mass: 247.204847810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37Ų
• XLogP3: 1.6

Pyridin-2-ylmethyl-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT